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Compound of Interest

Compound Name:
4-Bromo-3-hydroxy-2-naphthoic

acid

Cat. No.: B1265413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-3-hydroxy-2-naphthoic
acid, covering its discovery, history, physicochemical properties, synthesis, and applications.

The information is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Introduction and Physicochemical Properties
4-Bromo-3-hydroxy-2-naphthoic acid is a halogenated derivative of 3-hydroxy-2-naphthoic

acid, a well-known coupling agent in the synthesis of azo dyes.[1][2] While the exact date and

discoverer of 4-Bromo-3-hydroxy-2-naphthoic acid are not well-documented in readily

available literature, its synthesis and use are logically derived from the extensive chemistry of

its parent compound. The introduction of a bromine atom onto the naphthalene ring modifies

the electronic properties of the molecule, which can influence its reactivity and the properties of

its downstream products.

The primary application of 4-Bromo-3-hydroxy-2-naphthoic acid, much like its unbrominated

counterpart, is as an intermediate in the synthesis of specialized organic compounds,

particularly azo dyes and pigments.[3][4] The presence of the bromine atom can enhance the

lightfastness and tinctorial strength of the resulting dyes.

Table 1: Physicochemical Properties of 4-Bromo-3-hydroxy-2-naphthoic Acid
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Property Value Source(s)

Molecular Formula C₁₁H₇BrO₃ [5]

Molecular Weight 267.08 g/mol [6]

CAS Number 2208-15-3 [7]

Appearance
White to slightly pale yellow

crystalline powder
[8]

Melting Point 231 °C [8]

SMILES
OC(=O)C1=C(O)C(Br)=C2C=C

C=CC2=C1
[5]

InChI Key
HBUFBIFPUAHIDX-

UHFFFAOYSA-N
[5]

Synthesis of 4-Bromo-3-hydroxy-2-naphthoic Acid
A definitive, published experimental protocol for the synthesis of 4-Bromo-3-hydroxy-2-
naphthoic acid is not readily available. However, based on established organic chemistry

principles and published syntheses of structurally similar compounds, a plausible and likely

effective method is the direct electrophilic bromination of 3-hydroxy-2-naphthoic acid.[9][10]

The hydroxyl group is a strongly activating ortho-, para-director, and the carboxylic acid group

is a meta-director. In the case of 3-hydroxy-2-naphthoic acid, the C4 position is activated by the

hydroxyl group and is the most sterically accessible position for electrophilic attack.

Proposed Experimental Protocol: Direct Bromination
The following protocol is a generalized procedure based on the bromination of similar aromatic

hydroxy acids. Researchers should optimize the reaction conditions for their specific needs.

Materials:

3-hydroxy-2-naphthoic acid

Glacial acetic acid
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Bromine

Sodium bisulfite (or other quenching agent)

Distilled water

Ice bath

Procedure:

Dissolution: Dissolve 3-hydroxy-2-naphthoic acid in a suitable amount of glacial acetic acid in

a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

Cooling: Cool the solution in an ice bath to 0-5 °C.

Bromination: Slowly add a stoichiometric amount of bromine, dissolved in a small amount of

glacial acetic acid, to the cooled solution via the dropping funnel with continuous stirring. The

reaction is exothermic and the temperature should be maintained below 10 °C.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at room

temperature for several hours. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Quenching: Once the reaction is complete, quench the excess bromine by the slow addition

of a saturated aqueous solution of sodium bisulfite until the red-brown color of bromine

disappears.

Precipitation and Isolation: Pour the reaction mixture into a beaker of ice-cold water. The

crude 4-Bromo-3-hydroxy-2-naphthoic acid will precipitate out of the solution.

Filtration and Washing: Collect the precipitate by vacuum filtration and wash it thoroughly

with cold distilled water to remove any remaining acetic acid and salts.

Drying and Recrystallization: Dry the crude product in a vacuum oven. For further

purification, the product can be recrystallized from a suitable solvent such as ethanol or an

ethanol/water mixture.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1265413?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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